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Compound of Interest

Compound Name: Perhexiline

Cat. No.: B1211775 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed guide for the preparation and use of Perhexiline
stock solutions with Dimethyl Sulfoxide (DMSO) for in vitro cell culture experiments.

Introduction
Perhexiline is a metabolic modulator that inhibits carnitine palmitoyltransferase-1 (CPT-1) and

CPT-2, key enzymes in mitochondrial fatty acid oxidation.[1][2][3] This inhibition shifts cellular

energy metabolism from fatty acid oxidation towards glycolysis.[1][2][3] Due to its effects on

cellular metabolism and signaling pathways, Perhexiline is a compound of interest in various

research areas, including cancer and cardiovascular disease.[4][5] This document outlines the

procedures for preparing stable stock solutions of Perhexiline using DMSO and provides

protocols for its application in cell culture.

Quantitative Data Summary
The following tables summarize key quantitative data for the preparation and application of

Perhexiline solutions.

Table 1: Physicochemical Properties of Perhexiline Maleate
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Property Value Source

Molecular Weight 393.56 g/mol [6]

Supplied as Crystalline solid [6]

Storage Temperature -20°C [6]

Stability ≥ 4 years (as solid) [6]

Table 2: Solubility of Perhexiline Maleate

Solvent Solubility Source

DMSO ~30 mg/mL [6]

DMSO ≥5 mg/mL

DMSO 78 mg/mL (198.19 mM) [7]

Ethanol ~5 mg/mL [6]

Dimethyl formamide ~25 mg/mL [6]

Aqueous Buffers Sparingly soluble [6]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [6]

Table 3: Recommended Concentrations for Cell Culture
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Reagent
Recommended
Final
Concentration

Notes Source

Perhexiline 5 - 25 µM

Effective

concentration can be

cell-type dependent. A

dose-response

experiment is

recommended.

[5]

DMSO ≤ 0.5% (v/v)

Most cell lines tolerate

up to 0.5%. Some are

sensitive to

concentrations as low

as 0.1%. Always

include a vehicle

control.

[8][9][10]

Experimental Protocols
Protocol for Preparing a 10 mM Perhexiline Stock
Solution in DMSO
Materials:

Perhexiline maleate powder (FW: 393.56 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing Perhexiline: Carefully weigh out 3.94 mg of Perhexiline maleate powder and

transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of sterile DMSO to the tube containing the Perhexiline powder.

Dissolving: Vortex the solution thoroughly until the Perhexiline is completely dissolved.

Gentle warming (to no more than 37°C) may be applied if necessary, but avoid overheating.

Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL)

in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. A stock solution in

DMSO is stable for at least one year at -80°C.[7]

Protocol for Treating Cells with Perhexiline
Materials:

Cultured cells in appropriate cell culture flasks or plates

Complete cell culture medium

10 mM Perhexiline stock solution in DMSO

Sterile, pyrogen-free pipette tips and tubes

Procedure:

Cell Seeding: Seed cells at the desired density in a multi-well plate or flask and allow them to

adhere and grow overnight.

Preparation of Working Solution:

Thaw an aliquot of the 10 mM Perhexiline stock solution at room temperature.
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Prepare a series of dilutions of the stock solution in complete cell culture medium to

achieve the desired final concentrations (e.g., for a final concentration of 10 µM in 1 mL of

medium, add 1 µL of the 10 mM stock).

Important: The final concentration of DMSO in the cell culture medium should not exceed

0.5%.[9]

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

Perhexiline) to the culture medium as used for the highest concentration of Perhexiline.

Treatment:

Remove the old medium from the cells.

Add the medium containing the desired concentrations of Perhexiline (and the vehicle

control) to the respective wells.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).

Analysis: Following incubation, proceed with the desired downstream analysis (e.g., cell

viability assays, western blotting, etc.).

Diagrams
Experimental Workflow
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Caption: Workflow for preparing and applying Perhexiline in cell culture.
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Simplified Signaling Pathway of Perhexiline Action
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Caption: Perhexiline's impact on metabolism and signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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